N1-(benzo[d][1,3]dioxol-5-yl)-N2-(4-(dimethylamino)phenethyl)oxalamide

• IUPAC Name: N'-(1,3-benzodioxol-5-yl)-N-[2-[4-(dimethylamino)phenyl]ethyl]oxamide
• InChI: InChI=1S/C19H21N3O4/c1-22(2)15-6-3-13(4-7-15)9-10-20-18(23)19(24)21-14-5-8-16-17(11-14)26-12-25-16/h3-8,11H,9-10,12H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: ATUFNXLPPWTGQI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CCNC(=O)C(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves condensation methods. For example, (E)-N′-(benzo[d]dioxol-5-ylmethylene)-4-methyl-benzenesulfonohydrazide (BDMMBSH) was prepared via a simple condensation method using benzo-[d][1,3]-dioxole carbaldehyde, benzenesulfonylhydrazine (BSH), and 4-methyl-benzenesulphonylhydrazine (4-MBSH) in good yield.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques such as 1H-NMR, 13C-NMR, FTIR, and UV-Vis spectroscopy. Their crystal structures were also analyzed using the single crystal X-ray diffraction method.

Chemical Reactions Analysis

The BDMMBSH compounds were used for the significant detection of the carcinogenic heavy metal ion, lead (Pb2+), via a reliable electrochemical approach.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the HOMO–LUMO energy gap established the charge transition contained by BDMMBSH compound.

Scientific Research Applications

Spectroscopic and Structural Investigations

• Spectroscopic Characterizations and Molecular Docking Studies: Schiff bases derived from sulfamethoxazole and sulfisoxazole were synthesized and characterized using spectroscopic methods. These compounds showed enzyme inhibition activity, demonstrating the potential of similar compounds for biochemical applications. Quantum chemical calculations were employed to understand their structure-activity relationships, indicating the importance of such studies for designing functionally active molecules (Alyar et al., 2019).

Chemical Synthesis and Catalysis

• Copper-catalyzed N-arylation: Copper-catalyzed N-arylation of imidazoles and benzimidazoles demonstrated the efficiency of certain ligands in promoting the arylation process under mild conditions. This research suggests the applicability of related compounds in facilitating complex chemical syntheses (Altman et al., 2007).

Fluorescence and Sensing Applications

• Fluorescent pH Probes for Spectroscopies: The study of the optical spectroscopic properties of a fluorescent pH probe revealed its potential for use in buffered aqueous solutions for pH measurements. This highlights the possible application of structurally similar compounds as sensitive and selective probes in biochemical and medical research (Marcotte & Brouwer, 2005).

Environmental Sensing and Material Science

• Selective Sensing and Adsorption Properties: Research into nickel(II) and cadmium(II) architectures with rigid 1H-imidazol-4-yl containing ligands and 1,3,5-tri(4-carboxyphenyl)benzene demonstrated their potential for fluorescent sensing and selective adsorption. Such studies indicate the utility of similar compounds in environmental monitoring and remediation efforts (Liu et al., 2017).

Future Directions

Future research could focus on further optimization of these compounds to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of indole anticancer molecules.